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Compound of Interest

Compound Name: Cadmium oxalate

Cat. No.: B1594465 Get Quote

An In-depth Technical Guide to Cadmium Oxalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cadmium oxalate, a metallic salt

with notable chemical and physical properties. The document details its chemical formula,

molecular weight, synthesis protocols, and potential applications, with a focus on data relevant

to scientific research and development. It also touches upon the toxicological aspects of

cadmium, a crucial consideration for any application.

Core Chemical and Physical Properties
Cadmium oxalate is an inorganic compound that is highly insoluble in water.[1] It is known to

exist in both anhydrous and hydrated forms. Upon heating (calcination), it decomposes to

cadmium oxide.[1][2]

The chemical formula and molecular weight of cadmium oxalate can vary depending on its

state of hydration. The table below summarizes the key identifiers for its different forms.
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Form
Chemical

Formula

Molecular

Weight ( g/mol )
Synonyms CAS Number

Anhydrous CdC₂O₄ 200.43[2][3][4]
Cadmium(II)

oxalate
814-88-0[2][3][5]

Dihydrate CdC₂O₄·2H₂O - - -

Trihydrate CdC₂O₄·3H₂O -
Cadmium

oxalate trihydrate
-

General C₂H₂CdO₄ 202.45[5][6]

Ethanedioic acid,

cadmium salt

(1:1)

-

Hydrated C₂H₂CdO₅ 218.445[7][8] - -

The following table outlines some of the key physical and chemical properties of cadmium
oxalate.

Property Value

Density 3.32 g/cm³ (anhydrous)[2]

Melting Point
Decomposes at 340 °C (anhydrous)[2], 180 °C

(dihydrate)[2]

Boiling Point 365.1°C at 760 mmHg[3][4]

Flash Point 188.8°C[3][4]

Water Solubility 0.00030 mol/kg solution H₂O (25°C)[3][4]

Vapor Pressure 2.51E-06 mmHg at 25°C[3][4]

Experimental Protocols
Detailed methodologies for the synthesis of cadmium oxalate and related compounds are

crucial for reproducibility in research. Below are summaries of two distinct synthesis techniques

found in the literature.
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Hydrothermal Synthesis of an Open-Framework
Cadmium Oxalate
This method is employed to synthesize a specific crystalline form of cadmium oxalate with an

open-framework structure.

Reactants and Molar Ratios:

Cadmium oxalate (starting material)

Butan-2-ol (BuOH)

Water

Glacial acetic acid

Imidazole

Potassium chloride (KCl)

Approximate molar ratio: 5CdC₂O₄ + KCl + 5.5C₃N₂H₄ + 9MeCO₂H + 75BuOH + 100H₂O[9]

Procedure:

Disperse 0.5 g of cadmium oxalate in a mixture of 4.3 ml of butan-2-ol and 1.1 ml of water.

[9]

Add 0.328 ml of glacial acetic acid and 0.24 g of imidazole to the dispersion.[9]

Introduce a small quantity of KCl (0.04 g).[9]

Homogenize the mixture for 30 minutes at room temperature (298 K).[9]

Seal the mixture in a 23 ml Teflon-lined acid digestion bomb.[9]

Heat the sealed bomb at 110 °C for 46 hours.[9]
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Hydrothermal Synthesis Workflow
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Caption: Hydrothermal synthesis workflow for open-framework cadmium oxalate.

Gel Growth Single-Diffusion Technique for Sodium
Mixed Cadmium Oxalate Crystals

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1594465?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594465?utm_src=pdf-body
https://www.benchchem.com/product/b1594465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technique is utilized for growing single crystals of sodium-mixed cadmium oxalate in a

silica gel medium.[10]

Starting Materials (AR Grade):

Cadmium chloride

Sodium chloride

Oxalic acid

Sodium metasilicate

Procedure:

The synthesis is carried out in a silica gel media at a temperature of 28°C.[10]

The single-diffusion technique is adopted, where the growth of the crystals is controlled by

the diffusion process.[10]

This method is suitable for growing well-developed and transparent crystals.[10]

Applications and Relevance in Research
While direct applications of cadmium oxalate in drug development are not extensively

documented, its derivatives and related compounds show potential. For instance, sodium

cadmium oxalate dihydrate has been suggested as a candidate for biomedical applications.

[11]

The primary applications of cadmium oxalate and its anhydrous form include:

Optoelectronic Industries: Due to their band gap energy and thermal stability.[10]

Pyrotechnology[10]

Precursor for other materials:

Ferrite compounds[12]
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Magnetic materials[12]

Anode materials for lithium-ion batteries[12]

Complex salts in sol-gel reactions[12]

Toxicology and Biological Interactions
Cadmium is a toxic heavy metal, and exposure to it can lead to significant health problems.

This is a critical consideration for any research or application involving cadmium-containing

compounds.

General Toxicity of Cadmium
Acute Exposure: Inhalation can cause severe damage to the lungs, while ingestion can lead

to gastrointestinal irritation, vomiting, and diarrhea.[13][14] High doses may affect the

nervous system, liver, and kidneys, and can be fatal.[13]

Chronic Exposure: Long-term exposure can lead to the accumulation of cadmium in the

kidneys, potentially causing kidney disease and renal failure.[13][14] It can also result in lung

damage and fragile bones (osteoporosis).[13][14]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified

cadmium and its compounds as human carcinogens.[15]

Detoxification Mechanism in Phanerochaete
chrysosporium
A study on the fungus Phanerochaete chrysosporium revealed a potential detoxification

mechanism involving oxalic acid. The presence of cadmium was found to induce the secretion

of oxalic acid by the fungus.[16] The formation of a cadmium-oxalate complex appears to be a

detoxification strategy, as it enhances the uptake of cadmium while alleviating growth and

enzyme inhibition.[16] This suggests a mechanism by which some organisms can survive in

environments with high concentrations of toxic metals.[16]
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Cadmium Detoxification Pathway in P. chrysosporium
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Caption: Logical flow of cadmium-induced oxalic acid secretion for detoxification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

